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Recent economic analyses, particularly from a societal perspective, suggest that repetitive TMS (rTMS) can

be a cost-effective treatment for major depressive disorder (MDD), especially for patients who have not

responded to initial therapies.

The table below summarizes findings from a 2019 cost-utility analysis that provides high-quality, relevant

data.

Aspect

Findings for rTMS

Findings for ECT (for
comparison)

Study Focus

Model &
Timeframe
Health

Outcome

Cost Outcome

Cost-utility analysis for Treatment-Resistant
Depression (TRD) from a societal perspective [1].

Microsimulation Markov model with a lifetime
horizon [1].

0.96 additional QALYs gained per patient over a

lifetime [1].

$46,094 less in lifetime costs per patient compared to
ECT [1].

Produced fewer QALYs
than rTMS in the base case

[1].

Higher lifetime costs
compared to rTMS [1].

Conclusion rTMS "dominated” - was less costly and more
effective than ECT as a first-line TRD treatment [1].
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Aspect

Key
Consideration

It is important to note that these results are highly dependent on the model's structure and inputs. The study

found that if a patient's lifetime access to TTMS treatment courses was severely limited, its economic

Findings for rTMS

Cost-effectiveness was strongest when rTMS non-
responders could switch to ECT, saving $46,614 and
gaining 1.19 QALYs [1].

advantage over ECT decreased [1].

TMS Devices and Protocols

A cost-effectiveness analysis is only meaningful in the context of specific technologies and treatment

Findings for ECT (for
comparison)

protocols. The TMS landscape includes several devices with different capabilities.

The table below summarizes various TMS systems and their features to provide context for the technologies

being evaluated.

Manufacturer /

Key Features & Clearances

Treatment Protocol

Device Durations

NeuroStar Figure-of-8 coil; first FDA clearance for depression Standard (37.5 min),
(2008); "pay-per-click" model [2]. DASH (19 min), iTBS

(TouchStar) [2].

BrainsWay Deep TMS (dTMS) via H-coil helmet; FDA clearances Conventional Deep TMS
for Depression (H1 coil), OCD (H7), Smoking (~20 min) [2].
Cessation (H4) [2].

MagVenture Used in large non-inferiority trial (THREE-D); FDA Standard (37.5 min), 19-
clearance for 3-minute Express TMS (iTBS protocol) min protocol, iTBS (3
[2]. min) [2].

Magnus Magnus Neuromodulation System (MNS) with SAINT Accelerated protocol

Medical Technology; an accelerated, high-dose iTBS protocol (multiple sessions/day)
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Manufacturer / Treatment Protocol
) Key Features & Clearances ]
Device Durations
for MDD [2]. [2].

Other Devices Devices from Neurosoft, MAG & More, Nexstim,
Magstim, and Soterix Medical also have FDA
clearance for treating MDD with various protocol
options [2].

Methodology of Cost-Effectiveness Analysis

For your guide, it is crucial to explain how these economic evaluations are conducted. The core methodology
used in the cited study is a microsimulation Markov model [1]. This is a standard approach in health

economics for modeling chronic, recurring conditions like depression.

The following diagram illustrates the structure of this model and the possible patient transitions between

different health states.
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The model simulates the journey of a single patient through different health states over their lifetime, in 6-

month cycles [1]. The key inputs for the model are:

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.smolecule.com/products/s704468?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC7019468/
https://www.smolecule.com/products/s704468?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

¢ Transition Probabilities: The likelihood of moving from one state to another (e.g., from "Acute
Treatment" to "Remission"”), derived from clinical trial data and meta-analyses [1].

e Costs: Both direct (treatment, transportation) and indirect (lost productivity, disability) costs are
included, often from government databases and previous studies [1].

¢ Health Utilities: A value between 0 (death) and 1 (perfect health) is assigned to each health state to
reflect the patient's quality of life. These are used to calculate Quality-Adjusted Life Years (QALYS),
the standard outcome measure in cost-utility analysis [3] [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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